Cas no 697739-04-1 (methyl 3-amino-5-fluoro-2-methylbenzoate)

• Product Name: methyl 3-amino-5-fluoro-2-methylbenzoate
• CAS No: 697739-04-1
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD16036853
• CID: 3392041
• PubChem ID: 53419617
• Update Time: 2025-04-21

methyl 3-amino-5-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-AMINO-5-FLUORO-2-METHYL-, METHYL ESTER
• Methyl 3-aMino-5-fluoro-2-Methylbenzoate
• SCHEMBL3575890
• BS-51817
• EN300-3084321
• CS-0161143
• DTXSID601211519
• KKIKUUCOPAYYIW-UHFFFAOYSA-N
• 697739-04-1
• AKOS012347336
• DB-187891
• METHYL3-AMINO-5-FLUORO-2-METHYLBENZOATE
• MFCD16036853
• SY286055
• methyl 3-amino-5-fluoro-2-methylbenzoate

• MDL： MFCD16036853
• Inchi： 1S/C9H10FNO2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,11H2,1-2H3
• InChI Key： KKIKUUCOPAYYIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters